Cas no 38119-37-8 (3-chloro-9H-1,2,4-Triazino[6,5-b]indole)

• Product Name: 3-chloro-9H-1,2,4-Triazino[6,5-b]indole
• CAS No: 38119-37-8
• MF: C₉H₅ClN₄
• MW: 204.615799665451
• CID: 1111772
• PubChem ID: 15309636
• Update Time: 2025-04-20

3-chloro-9H-1,2,4-Triazino[6,5-b]indole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-9H-1,2,4-Triazino[6,5-b]indole
• 3-chloro-9H-[1,2,4]triazino[6,5-b]indole
• 38119-37-8
• AB72462

• Inchi： 1S/C9H5ClN4/c10-9-12-7-5-3-1-2-4-6(5)11-8(7)13-14-9/h1-4H,(H,11,13)
• InChI Key： ZAXQLYMXORPCQJ-UHFFFAOYSA-N
• SMILES： ClC1=NN=C2C(C3C=CC=CC=3N2)=N1

Computed Properties

• Exact Mass: 204.0202739g/mol
• Monoisotopic Mass: 204.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.5Ų